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Compound of Interest

Compound Name: Alvespimycin Hydrochloride

Cat. No.: B1663619 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Alvespimycin Hydrochloride, also known as 17-DMAG Hydrochloride, is a potent, water-

soluble analog of geldanamycin that acts as a heat shock protein 90 (HSP90) inhibitor.[1][2][3]

It binds to the ATP-binding pocket of HSP90, leading to the proteasomal degradation of HSP90

client proteins.[4][5][6] Many of these client proteins are oncoproteins critical for tumor cell

proliferation and survival, including Her-2, EGFR, Akt, and Raf-1.[4][5] This mechanism makes

Alvespimycin a compound of significant interest in cancer research and drug development.[1]

[7] Proper preparation of stock solutions is critical for obtaining reliable and reproducible

experimental results. These application notes provide detailed protocols for the preparation,

storage, and handling of Alvespimycin Hydrochloride stock solutions.

Chemical and Physical Properties
A summary of the key chemical and physical properties of Alvespimycin Hydrochloride is

presented in the table below.
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Property Value Reference

Synonyms
17-DMAG HCl, KOS-1022,

NSC707545
[1]

Molecular Formula C₃₂H₄₉ClN₄O₈ [6][8]

Molecular Weight 653.21 g/mol [1][6]

CAS Number 467214-21-7 [1][8]

Appearance Solid [1][8]

Purity ≥99% by HPLC [1]

Mechanism of Action
Potent HSP90 inhibitor (IC₅₀ =

62 ± 29 nM)
[1][9]

Solubility Data
The solubility of Alvespimycin Hydrochloride in common laboratory solvents is crucial for the

preparation of stock solutions.

Solvent Solubility Notes Reference

DMSO
≥26.2 mg/mL (≥40.1

mM)

Some sources report

solubility up to 100

mg/mL (153.09 mM).

Use fresh, anhydrous

DMSO for best

results.

[1][9]

Water
≥3.04 mg/mL (≥4.65

mM)

Warming the solution

to 37°C and using an

ultrasonic bath can aid

dissolution.

[1]

Ethanol Insoluble [1][9]
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Protocol 1: Preparation of a 10 mM Alvespimycin
Hydrochloride Stock Solution in DMSO
This protocol describes the preparation of a high-concentration stock solution in DMSO, which

is the most common solvent for this compound.

Materials:

Alvespimycin Hydrochloride (solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom polypropylene or glass vials

Calibrated analytical balance

Sterile, precision pipettes and tips

Procedure:

Pre-weighing Preparation: Allow the vial of Alvespimycin Hydrochloride to equilibrate to

room temperature before opening to prevent condensation of moisture.

Weighing: Accurately weigh the desired amount of Alvespimycin Hydrochloride powder.

For example, to prepare 1 mL of a 10 mM stock solution, weigh out 6.53 mg of the

compound.

Dissolution: Add the appropriate volume of anhydrous DMSO to the vial containing the

Alvespimycin Hydrochloride. For a 10 mM solution, add 1 mL of DMSO for every 6.53 mg

of compound.

Mixing: Vortex the solution thoroughly until the solid is completely dissolved. Gentle warming

to 37°C or sonication can be used to facilitate dissolution if necessary.[1]

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

vials to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for short-term storage

(up to 1 year) or -80°C for long-term storage (up to 2 years).[10]
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Protocol 2: Preparation of a 1 mg/mL Alvespimycin
Hydrochloride Stock Solution in Water
For certain cell culture applications, a stock solution in an aqueous buffer may be preferred.

Materials:

Alvespimycin Hydrochloride (solid)

Sterile, deionized, or distilled water

Sterile, conical-bottom polypropylene or glass vials

Calibrated analytical balance

Sterile, precision pipettes and tips

Water bath or incubator at 37°C

Ultrasonic bath

Procedure:

Pre-weighing Preparation: Allow the vial of Alvespimycin Hydrochloride to equilibrate to

room temperature.

Weighing: Weigh out the desired amount of Alvespimycin Hydrochloride. For 1 mL of a 1

mg/mL solution, use 1 mg of the compound.

Dissolution: Add the appropriate volume of sterile water.

Mixing: To aid dissolution, warm the vial to 37°C and use an ultrasonic bath until the solid is

completely dissolved.[1]

Sterilization (Optional): If required for your application, sterilize the solution by passing it

through a 0.22 µm syringe filter.
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Storage: Aqueous solutions of Alvespimycin Hydrochloride are not stable for long-term

storage and should be prepared fresh. It is not recommended to store aqueous solutions for

more than one day.[1][3]

Quality Control
To ensure the integrity and activity of the prepared stock solution, the following quality control

measures are recommended:

Visual Inspection: The stock solution should be clear and free of any precipitates.

Concentration Verification: The concentration can be verified using UV-Vis

spectrophotometry by measuring the absorbance at the appropriate wavelength.

Functional Assay: The biological activity of the stock solution can be confirmed by treating a

sensitive cell line (e.g., SKBR3 or SKOV3 cells) and measuring the degradation of a known

HSP90 client protein, such as Her2, by Western blot.[10]

Visualizations
Signaling Pathway of Alvespimycin Hydrochloride
The following diagram illustrates the mechanism of action of Alvespimycin Hydrochloride as

an HSP90 inhibitor.
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Caption: Mechanism of action of Alvespimycin Hydrochloride.

Experimental Workflow for Stock Solution Preparation
The following diagram outlines the general workflow for preparing Alvespimycin
Hydrochloride stock solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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